Cas no 1333529-40-0 (N-(1-Cyano-2-methylpropyl)-2-{2,5-dioxo-2',3'-dihydrospiro[imidazolidine-4,1'-inden]-1-YL}acetamide)
N-(1-Cyano-2-methylpropyl)-2-{2,5-dioxo-2',3'-dihydrospiro[imidazolidine-4,1'-inden]-1-YL}acetamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-26689390
- N-(1-CYANO-2-METHYLPROPYL)-2-{2,5-DIOXO-2',3'-DIHYDROSPIRO[IMIDAZOLIDINE-4,1'-INDEN]-1-YL}ACETAMIDE
- AKOS033132628
- N-(1-cyano-2-methylpropyl)-2-(2',5'-dioxospiro[1,2-dihydroindene-3,4'-imidazolidine]-1'-yl)acetamide
- Z1171848711
- N-(1-cyano-2-methylpropyl)-2-{2,5-dioxo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-1-yl}acetamide
- 1333529-40-0
- N-(1-Cyano-2-methylpropyl)-2-{2,5-dioxo-2',3'-dihydrospiro[imidazolidine-4,1'-inden]-1-YL}acetamide
-
- Inchi: 1S/C18H20N4O3/c1-11(2)14(9-19)20-15(23)10-22-16(24)18(21-17(22)25)8-7-12-5-3-4-6-13(12)18/h3-6,11,14H,7-8,10H2,1-2H3,(H,20,23)(H,21,25)
- InChI Key: VTWNKXNDLHIKOJ-UHFFFAOYSA-N
- SMILES: O=C1C2(C3C=CC=CC=3CC2)NC(N1CC(NC(C#N)C(C)C)=O)=O
Computed Properties
- Exact Mass: 340.15354051g/mol
- Monoisotopic Mass: 340.15354051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 638
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 102Ų
N-(1-Cyano-2-methylpropyl)-2-{2,5-dioxo-2',3'-dihydrospiro[imidazolidine-4,1'-inden]-1-YL}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26689390-0.05g |
1333529-40-0 | 0.05g |
$212.0 | 2023-05-30 |
N-(1-Cyano-2-methylpropyl)-2-{2,5-dioxo-2',3'-dihydrospiro[imidazolidine-4,1'-inden]-1-YL}acetamide Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on N-(1-Cyano-2-methylpropyl)-2-{2,5-dioxo-2',3'-dihydrospiro[imidazolidine-4,1'-inden]-1-YL}acetamide
Introduction to N-(1-Cyano-2-methylpropyl)-2-{2,5-dioxo-2',3'-dihydrospiro[imidazolidine-4,1'-inden]-1-yl}acetamide (CAS No. 1333529-40-0)
N-(1-Cyano-2-methylpropyl)-2-{2,5-dioxo-2',3'-dihydrospiro[imidazolidine-4,1'-inden]-1-yl}acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1333529-40-0, represents a novel class of molecules with potential applications in the treatment of various diseases. The intricate structure of this compound, featuring a spirocyclic framework and multiple functional groups, makes it a subject of intense study among chemists and biologists.
The molecular structure of N-(1-Cyano-2-methylpropyl)-2-{2,5-dioxo-2',3'-dihydrospiro[imidazolidine-4,1'-inden]-1-yl}acetamide is characterized by a spirocyclic core, which is a key feature that contributes to its unique chemical properties. The spirocyclic arrangement provides stability and flexibility to the molecule, enabling it to interact with biological targets in a specific manner. This structural motif has been increasingly explored in the development of new drugs due to its ability to modulate biological pathways effectively.
In recent years, there has been a growing interest in spirocyclic compounds due to their potential as pharmacological agents. These compounds have shown promise in various preclinical studies, demonstrating efficacy in targeting specific enzymes and receptors involved in disease mechanisms. The presence of multiple functional groups in N-(1-Cyano-2-methylpropyl)-2-{2,5-dioxo-2',3'-dihydrospiro[imidazolidine-4,1'-inden]-1-yl}acetamide allows for diverse chemical modifications, which can be leveraged to optimize its pharmacological properties.
One of the most striking features of this compound is its ability to interact with biological targets in a highly selective manner. This selectivity is crucial for the development of effective drugs that minimize side effects and maximize therapeutic benefits. The spirocyclic core and the attached acetylamide group contribute to the compound's binding affinity and specificity, making it an attractive candidate for further development.
Recent studies have highlighted the potential of N-(1-Cyano-2-methylpropyl)-2-{2,5-dioxo-2',3'-dihydrospiro[imidazolidine-4,1'-inden]-1-yl}acetamide in the treatment of neurological disorders. The compound has been shown to modulate neurotransmitter systems, which could lead to new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the unmet medical needs in this area and the limited number of effective treatments available.
The synthesis of N-(1-Cyano-2-methylpropyl)-2-{2,5-dioxo-2',3'-dihydrospiro[imidazolidine-4,1'-inden]-1-yl}acetamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of innovative synthetic routes has also allowed researchers to explore modifications of the molecule, leading to a library of derivatives with enhanced pharmacological properties.
The pharmacokinetic profile of N-(1-Cyano-2-methylpropyl)-2-{cas no1333529-40-0}acetamide is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic use. Preclinical studies have provided valuable insights into these processes, which are critical for determining appropriate dosing regimens and minimizing potential adverse effects.
In conclusion, N-(1-Cyano-product name: N-((product name: N-()N-(1-Cyanoproduct name: N-((em>)Nproduct name: N-((em>)Nproduct name: N-((em>)Nproduct name: N-((em>)Nproduct name: N-((em>)Nproduct name: N-((em>)Nproduct name: N-((em>)Nproduct name: N-((em>)Nproduct name: N-((em>)Nproduct name: N-((em>)Nproduct name: N-((em>)Nproduct name: N-((em>)Nproduct name: N-((em>)Nproduct name: N-
1333529-40-0 (N-(1-Cyano-2-methylpropyl)-2-{2,5-dioxo-2',3'-dihydrospiro[imidazolidine-4,1'-inden]-1-YL}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)